Synergetic effects of a poly-tartrazine/CTAB modified carbon paste electrode sensor towards simultaneous and interference-free determination of benzenediol isomers†

Reaction Chemistry & Engineering Pub Date: 2023-08-24 DOI: 10.1039/D3RE00318C

Abstract

Dihydroxybenzene (DHB) isomers like catechol (CC), hydroquinone (HQ), and resorcinol (RC) pose a significant threat to human health and the environment due to their persistence and ability to cause harm to vital organs. Detecting these chemicals can be challenging because they have similar properties and structures, and they coexist in the environment. This study introduces a novel approach in the field by developing a modified carbon paste electrode called poly-tartrazine/cetyl trimethyl ammonium bromide/modified carbon paste electrode (poly-TZ/CTAB/MCPE). The electrode was created by polymerizing tartrazine (TZ) onto the carbon paste electrode (CPE) surface, followed by the application of cetyl trimethyl ammonium bromide (CTAB) solution. The incorporation of TZ and CTAB onto the CPE surface resulted in enhanced sensitivity for detecting dihydroxy benzene isomers. By utilizing cyclic voltammetry (CV) and differential pulse voltammetry (DPV) techniques, our modified electrode successfully detected and distinguished each of the three isomers individually and simultaneously. The peaks obtained were well-defined, and there were adequate potential differences between each peak. The detection limits for CC, HQ and RC were found to be 0.495 × 10−6 M, 0.41 × 10−6 M and 2.2 × 10−6 M, respectively. This modified electrode exhibited selectivity, reproducibility, and repeatability properties. Unlike previous research, our study delves into the combined interactions between CTAB and tartrazine, specifically with the dihydroxy benzene isomers.

Graphical abstract: Synergetic effects of a poly-tartrazine/CTAB modified carbon paste electrode sensor towards simultaneous and interference-free determination of benzenediol isomers
Synergetic effects of a poly-tartrazine/CTAB modified carbon paste electrode sensor towards simultaneous and interference-free determination of benzenediol isomers†
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